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Compound of Interest

Compound Name: PB28

Cat. No.: B575432

This document provides critical safety and logistical information for researchers, scientists, and
drug development professionals working with PB28 (hydrochloride). The following procedures
are designed to ensure the safe handling, use, and disposal of this compound, minimizing risks
and establishing a secure laboratory environment.

Compound Identification: The information herein pertains to the sigma receptor ligand PB28

(hydrochloride), a chemical used in research, and not the pigment Cobalt Blue (also known as
PB28).

Chemical and Physical Properties

A summary of the key properties of PB28 (hydrochloride) is provided in the table below for easy
reference.
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Property

Data

Formal Name

1-cyclohexyl-4-[3-(1,2,3,4-tetrahydro-5-methoxy-
1-naphthalenyl)propyl]-piperazine,
dihydrochloride

CAS Number

172907-03-8

Molecular Formula

C24H38N20 « 2HCI

Formula Weight

443.5

Appearance A crystalline solid
Purity >98%
Solubility Soluble in Methanol and Water

Biological Activity

A sigma (o) receptor ligand that binds to o1 and
02 receptors, exhibiting anticancer and antiviral

properties.[1]

Hazard Identification and Personal Protective

Equipment (PPE)

PB28 (hydrochloride) is a hazardous substance that requires careful handling to prevent

exposure. The primary hazards are skin irritation, serious eye irritation, and potential

respiratory irritation.[2] Adherence to the following PPE guidelines is mandatory.
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Hazard Route

Required PPE

Inhalation

A dust mask (type N95 or equivalent) should be
worn when handling the solid compound to
avoid inhaling dust particles. Work should be
conducted in a well-ventilated area, preferably in

a chemical fume hood.[2]

Skin Contact

Chemical-resistant gloves (e.qg., nitrile) must be
worn at all times.[2] A lab coat is also required to

protect from accidental skin contact.[3][4]

Eye Contact

Safety glasses with side shields or goggles are
mandatory to protect against dust particles and

splashes.[2]

Ingestion

Eating, drinking, and smoking are strictly
prohibited in laboratory areas where this

compound is handled.[5]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling PB28

(hydrochloride) in a laboratory setting. Adherence to this workflow is crucial to minimize

exposure and ensure a safe working environment.
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Caption: Standard operating procedure for handling PB28 (hydrochloride).
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Emergency Procedures

In the event of exposure, the following immediate actions should be taken:

If on skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[2]

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[2]

« If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2]

 Ifingested: Seek immediate medical attention.

Contaminated clothing should be removed and washed before reuse.[2]

Disposal Plan

All waste materials, including unused PB28, contaminated consumables (e.g., pipette tips,
tubes), and cleaning materials, must be disposed of as hazardous chemical waste. Follow all
local, state, and federal regulations for hazardous waste disposal.[5][6] Do not allow the
substance to enter drains or watercourses.[7][8]

Signaling Pathway Interaction

PB28 is a high-affinity ligand for sigma-2 (02) receptors and also binds to sigma-1 (ol)
receptors. Its interaction with these receptors is linked to its anticancer and antiviral effects.
The diagram below provides a simplified representation of this interaction.
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Caption: Simplified interaction of PB28 with sigma receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
PB28]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b575432#personal-protective-equipment-for-handling-
pb28]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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